N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide
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Description
N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C12H15N5O2S and its molecular weight is 293.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Several studies focus on the synthesis of N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamide and related compounds. These compounds are typically synthesized through various chemical reactions involving intermediate compounds like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide and are then transformed into heterocycles like coumarin, pyridine, pyrrole, and thiazole through additional chemical treatments. The process is characterized by the use of different reagents and conditions to yield a variety of molecular structures with potential biological activities (Bondock et al., 2008).
Characterization Methods
The characterization of these synthesized compounds is performed through various spectroscopic methods. Infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectral studies are commonly employed. These techniques help in confirming the structures of the synthesized compounds, ensuring that they match the expected molecular configurations (Bondock et al., 2008).
Biological Activities and Applications
Antimicrobial Activity
The antimicrobial properties of these compounds are a significant area of study. Representative compounds synthesized through the aforementioned methods are tested and evaluated for their antimicrobial efficacy. This highlights the potential of these compounds in contributing to the development of new antimicrobial agents (Bondock et al., 2008).
Anti-Inflammatory Activity
Some derivatives of this compound have been studied for their anti-inflammatory properties. Specific derivatives have shown significant anti-inflammatory activity, indicating the potential of these compounds in the treatment of inflammation-related conditions (Sunder & Maleraju, 2013).
Antioxidant and Antitumor Activity
The antioxidant activity of certain derivatives has been explored, with findings suggesting that these compounds possess significant antioxidant properties. Furthermore, certain N-substituted-2-amino-1,3,4-thiadiazoles, which are structurally related to the compound , have been evaluated for their antitumor activity, showing promising results against various cancer types (Chkirate et al., 2019); (Hamama et al., 2013).
Properties
IUPAC Name |
2-[2-[[2-(3,5-dimethylpyrazol-1-yl)acetyl]amino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O2S/c1-7-3-8(2)17(16-7)5-11(19)15-12-14-9(6-20-12)4-10(13)18/h3,6H,4-5H2,1-2H3,(H2,13,18)(H,14,15,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWZKGLGLFDLTED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC2=NC(=CS2)CC(=O)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.